Cas no 851808-56-5 (1-(4-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851808-56-5
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6603029
• PubChem ID: 4114329
• Update Time: 2025-08-05

1-(4-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](4-ethoxyphenyl)-
• (4-ethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 851808-56-5
• AKOS024589501
• (4-ethoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(4-ethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• F0630-1859

• Inchi： 1S/C19H19N3O4S/c1-2-26-17-8-6-15(7-9-17)18(23)21-11-10-20-19(21)27-13-14-4-3-5-16(12-14)22(24)25/h3-9,12H,2,10-11,13H2,1H3
• InChI Key： CUROMNVLHBJAQU-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 574.5±60.0 °C(Predicted)
• pka: 1.84±0.60(Predicted)

Additional information on 1-(4-ethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(4-Ethoxybenzoyl)-2-{(3-Nitrophenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole: A Comprehensive Overview

1-(4-Ethoxybenzoyl)-2-{(3-Nitrophenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole, also known by its CAS number 851808-56-5, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by an imidazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The imidazole ring is further substituted with a 4-ethoxybenzoyl group and a (3-nitrophenyl)methylsulfanyl group, making it a versatile platform for chemical modifications and functionalization.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

One of the most promising applications of this compound lies in its potential as a drug candidate. The imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for drug-receptor interactions. The presence of the 4-ethoxybenzoyl group introduces additional electronic and steric effects, enhancing the compound's bioavailability and pharmacokinetic properties. Recent in vitro studies have demonstrated that this compound exhibits potent activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. The (3-nitrophenyl)methylsulfanyl group imparts pesticidal activity, making it a candidate for developing new generations of insecticides and fungicides. Researchers have conducted field trials to evaluate its efficacy against major agricultural pests and pathogens. The results indicate that this compound exhibits high potency while being relatively non-toxic to non-target organisms, which is a critical factor for sustainable agriculture.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The imidazole ring can act as a coordinating unit in metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis. Recent studies have explored the use of this compound as a building block for constructing MOFs with enhanced stability and selectivity. These materials have shown promising results in capturing greenhouse gases such as carbon dioxide, offering a potential solution to environmental challenges.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of this compound. One major concern is the cost-effectiveness of the synthesis process. Researchers are actively exploring alternative routes that utilize cheaper raw materials and simpler reaction conditions without compromising the quality of the final product. Another challenge is ensuring regulatory compliance, particularly in regions with stringent chemical safety regulations.

In conclusion, 1-(4-Ethoxybenzoyl)-2-{(3-Nitrophenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole (CAS No: 851808-56-5) represents a multifaceted compound with significant potential across various industries. Its unique structure enables diverse functionalizations, making it a valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.